Benzo[c]isothiazole-4-carboxylic acid

• IUPAC Name: 2,1-benzothiazole-4-carboxylic acid
• InChI: InChI=1S/C8H5NO2S/c10-8(11)5-2-1-3-7-6(5)4-12-9-7/h1-4H,(H,10,11)
• InChI Key: YAFYLKLDOSWFAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSC=C2C(=C1)C(=O)O
• Molecular Formula: C8H5NO2S
• Molecular Weight: 179.20 g/mol

Description

Benzo[c]isothiazole-4-carboxylic acid is a chemical compound with the molecular formula C8H5NO2S. It is often used in the field of chemistry for various purposes.

Synthesis Analysis

The synthesis of Benzo[c]isothiazole-4-carboxylic acid involves several steps. One method involves the metalation of isothiazoles, benz[c]isothiazoles, and benz[d]isothiazoles. The process includes ring metalation, lateral metalation, and utilization of metalated isothiazoles in transition metal-catalyzed coupling reactions.

Molecular Structure Analysis

The molecular structure of Benzo[c]isothiazole-4-carboxylic acid is represented by the InChI code 1S/C8H5NO2S/c10-8(11)5-2-1-3-7-6(5)4-12-9-7/h1-4H, (H,10,11).

Chemical Reactions Analysis

The chemical reactions involving Benzo[c]isothiazole-4-carboxylic acid are complex and varied. For instance, it has been found that treatment of certain compounds with either sodium amide or LDA and quenching of the intermediate anion with alkyl or allyl halides results in selective α-alkylation at C-5.

Physical And Chemical Properties Analysis

Benzo[c]isothiazole-4-carboxylic acid has a molecular weight of 179.2. The storage temperature and other physical properties are not specified in the search results.

Scientific Research Applications

Medicinal Chemistry

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Transition Metal-Catalyzed Coupling Reactions

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Mechanism of Action

Target of Action

It is known that compounds with a similar thiazole ring structure have shown diverse biological activities . They have been demonstrated to be drug candidates for the treatment of a number of conditions such as depression, schizophrenia, Alzheimer’s, insomnia, pain, type 2 diabetes, diabetic retinopathy, rheumatoid arthritis, and psoriasis .

Mode of Action

It is known that isothiazoles and benzisothiazoles can undergo metalation chemistry, including ring metalation and lateral metalation . These processes can be utilized in transition metal-catalyzed coupling reactions , which could potentially influence the interaction of Benzo[c]isothiazole-4-carboxylic acid with its targets.

Biochemical Pathways

Given the diverse biological activities of compounds with a similar thiazole ring structure , it is plausible that multiple pathways could be affected.

Result of Action

Given the diverse biological activities of compounds with a similar thiazole ring structure , it is likely that the compound could have multiple effects at the molecular and cellular level.

Safety and Hazards

The safety information available indicates that Benzo[c]isothiazole-4-carboxylic acid carries a warning signal word. Specific hazard statements and precautionary statements are not provided in the search results.